4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C22H24N2O4/c1-14(17-5-9-19(26-4)10-6-17)23-22(25)18-7-11-20(12-8-18)27-13-21-15(2)24-28-16(21)3/h5-12,14H,13H2,1-4H3,(H,23,25)
• InChI Key: LKQHYPMYMCDWPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COC2=CC=C(C=C2)C(=O)NC(C)C3=CC=C(C=C3)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide, also known as Ro 31-8220, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 exerts its effects through the inhibition of PKC, which is a family of serine/threonine kinases that regulate various cellular processes, including cell growth, differentiation, and apoptosis. PKC is activated by various external stimuli, including growth factors, cytokines, and hormones. Once activated, PKC phosphorylates downstream targets, leading to the activation of various signaling pathways. 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 binds to the ATP-binding site of PKC, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects
4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. In cardiovascular disease, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 reduces oxidative stress and inflammation, leading to improved cardiac function. In neurological disorders, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 enhances memory and cognitive function by modulating the activity of neurotransmitters.

Advantages and Limitations for Lab Experiments

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has several advantages for lab experiments, including its high potency, specificity, and selectivity for PKC. However, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 also has some limitations, including its potential off-target effects and toxicity at high concentrations. Therefore, careful dose-response studies and toxicity assessments are necessary to ensure the safety and efficacy of 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 in lab experiments.

Future Directions

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has several potential future directions, including its use as a therapeutic agent in cancer, cardiovascular disease, and neurological disorders. Additionally, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 may have applications in other fields, such as immunology and infectious diseases. Further research is needed to fully understand the mechanism of action and potential applications of 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 in various fields. Additionally, the development of more potent and selective PKC inhibitors may lead to improved therapeutic outcomes.

Synthesis Methods

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 is synthesized through a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-(4-methoxyphenyl)ethanone, followed by reduction, cyclization, and methylation reactions. The final product is obtained through purification and isolation steps.

Scientific Research Applications

4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has been extensively studied for its potential applications in various fields, including cancer research, cardiovascular disease, and neurological disorders. In cancer research, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has been shown to inhibit the growth of cancer cells by blocking the activity of protein kinase C (PKC), which plays a crucial role in cell proliferation and survival. In cardiovascular disease, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has been found to improve cardiac function by reducing oxidative stress and inflammation. In neurological disorders, 4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-[1-(4-methoxyphenyl)ethyl]benzamide 31-8220 has been shown to enhance memory and cognitive function by modulating the activity of neurotransmitters.